Cas no 7402-74-6 (4--benzoesaeure)

• Product Name: 4--benzoesaeure
• CAS No: 7402-74-6
• MF: C₁₃H₉NO₆S
• MW: 307.278662443161
• CID: 978809
• PubChem ID: 343809
• Update Time: 2025-04-19

4--benzoesaeure Chemical and Physical Properties

Names and Identifiers

• 4--benzoesaeure
• 4-(3-Nitro-benzolsulfonyl)-benzoesaeure;
• 7402-74-6
• Benzoic acid, 4-[(3-nitrophenyl)sulfonyl]-
• NSC-400316
• DTXSID20995323
• NSC 400316
• NSC400316
• RX4R2PBB62
• 4-(3-nitrophenyl)sulfonylbenzoic acid
• 4-(3-Nitrobenzene-1-sulfonyl)benzoic acid
• Benzoic acid, p-[(m-nitrophenyl)sulfonyl]-
• 4-((3-(Hydroxy(oxido)amino)phenyl)sulfonyl)benzoic acid

• Inchi： 1S/C13H9NO6S/c15-13(16)9-4-6-11(7-5-9)21(19,20)12-3-1-2-10(8-12)14(17)18/h1-8H,(H,15,16)
• InChI Key： ODTKWYKXWAPCOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 307.01507
• Monoisotopic Mass: 307.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.519
• Boiling Point: 557.8°C at 760 mmHg
• Flash Point: 291.1°C
• Refractive Index: 1.637
• PSA: 114.58
• LogP: 3.72980